Cas no 16287-68-6 (Hexitol,1,4-anhydro-, 6-dodecanoate)
16287-68-6 structure
Product Name:Hexitol,1,4-anhydro-, 6-dodecanoate
CAS No:16287-68-6
MF:C18H34O6
MW:346.458966732025
CID:235073
PubChem ID:347468
Update Time:2025-04-19
Hexitol,1,4-anhydro-, 6-dodecanoate Chemical and Physical Properties
Names and Identifiers
-
- Hexitol,1,4-anhydro-, 6-dodecanoate
- [2-(3,4-dihydroxyoxolan-2-yl)-2-hydroxyethyl] dodecanoate
- 2-(3,4-dihydroxyoxolan-2-yl)-2-hydroxyethyl dodecanoate
- AC1L87DU
- AGN-PC-000CCO
- NSC406169
- NSC-406169
- SureCN3835
- SCHEMBL3835
- 3,6-Anhydro-1-O-dodecanoylhexitol
- Span 20
- CHEBI:169001
- NS00132713
- DTXSID70324260
- Sorbitan monolaurate, BAN, USAN
- Span 20 (TN)
- Sorbester P12
- 1338-39-2
- FT-0633525
- E493
- 16287-68-6
- 1,4-anhydro-6-O-dodecanoyl-D-glucitol
- CHEMBL1706633
- Sorbitan laurate, INN
- LMFA07011017
- Sorbitan monolaurate
- NCGC00160357-01
- D-Glucitol, 1,4-anhydro-, 6-dodecanoate
- Sorbitan monolaurate (NF)
- SORBITAN MONODODECANOATE
- Sorbitan laurate
- LS-14690
- Sorbitan laurate (INN)
-
- Inchi: 1S/C18H34O6/c1-2-3-4-5-6-7-8-9-10-11-16(21)23-13-15(20)18-17(22)14(19)12-24-18/h14-15,17-20,22H,2-13H2,1H3
- InChI Key: LWZFANDGMFTDAV-UHFFFAOYSA-N
- SMILES: O1CC(C(C1C(COC(CCCCCCCCCCC)=O)O)O)O
Computed Properties
- Exact Mass: 346.23562
- Monoisotopic Mass: 346.236
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 14
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- Density: 1.123
- Boiling Point: 516.1°Cat760mmHg
- Flash Point: 176.9°C
- PSA: 96.22
- LogP: 1.93200
Hexitol,1,4-anhydro-, 6-dodecanoate Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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